Cas no 10350-06-8 (Dibenzo[b,i]phenazine,6,13-dihydro-)

• Product Name: Dibenzo[b,i]phenazine,6,13-dihydro-
• CAS No: 10350-06-8
• MF: C₂₀H₁₄N₂
• MW: 282.338564395905
• CID: 184402
• PubChem ID: 82572
• Update Time: 2025-04-19

Dibenzo[b,i]phenazine,6,13-dihydro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,i]phenazine,6,13-dihydro-
• 6,13-dihydrodibenzo[b,i]phenazine
• 6,13-Dihydro-6,13-diazapentacen
• 6,13-dihydro-6,13-diazapentacene
• 6,13-dihydrodiazapentacene
• 6,13-Dihydro-dibenzo[b,i]phenazin
• 6,13-dihydro-dibenzo[b,i]phenazine
• 6,13-dihydrodibenzo< b,i> phenazine
• AC1L33OK
• AC1Q1J0D
• AR-1H0165
• CTK4A2154
• Decarboxycaulerpinsaeure
• EINECS 233-763-5
• NSC155177
• SureCN9921312
• NSC-155177
• NSC 155177
• 10350-06-8
• WZF2BHU2EE
• 2,13-diazapentacyclo[12.8.0.03,12.05,10.016,21]docosa-1(22),3,5,7,9,11,14,16,18,20-decaene
• Dibenzo[b,i]phenazine, 6,13-dihydro-
• 6,13-Dihydrodibenzo(b,i)phenazine
• SCHEMBL9921312
• NS00023241
• DTXSID20145881

• Inchi： 1S/C20H14N2/c1-2-6-14-10-18-17(9-13(14)5-1)21-19-11-15-7-3-4-8-16(15)12-20(19)22-18/h1-12,21-22H
• InChI Key： WEZBHKGNUIINBQ-UHFFFAOYSA-N
• SMILES： N1C2C=C3C=CC=CC3=CC=2NC2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 282.11582
• Monoisotopic Mass: 282.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.247
• Boiling Point: 544.1°Cat760mmHg
• Flash Point: 372.3°C
• Refractive Index: 1.742
• PSA: 24.06
• LogP: 5.51780